Cas no 69193-75-5 (Propanoyl chloride, 3-bromo-2-(bromomethyl)-)

• Product Name: Propanoyl chloride, 3-bromo-2-(bromomethyl)-
• CAS No: 69193-75-5
• MF: C₄H₅Br₂ClO
• MW: 264.342899084091
• CID: 1736541
• PubChem ID: 13623023
• Update Time: 2025-04-21

Propanoyl chloride, 3-bromo-2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 3-bromo-2-(bromomethyl)-
• 3-bromo-2-(bromomethyl)propanoyl chloride
• DTXSID60545245
• 69193-75-5
• SCHEMBL347484

• Inchi： 1S/C4H5Br2ClO/c5-1-3(2-6)4(7)8/h3H,1-2H2
• InChI Key： CJNLQSRJRQEULI-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)Cl)CBr

Computed Properties

• Exact Mass: 261.83955
• Monoisotopic Mass: 261.83957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07